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Compound of Interest

Compound Name: 7-Methylguanosine

Cat. No.: B147621 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling 7-Methylguanosine, including detailed operational and

disposal plans.

Hazard Identification and Classification
7-Methylguanosine is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[1] It is crucial to prevent its release into the environment.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Acute aquatic toxicity 1 H400: Very toxic to aquatic life

Chronic aquatic toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

Data sourced from DC Chemicals Safety Data Sheet.[1]
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To ensure personal safety and prevent contamination, the following personal protective

equipment is mandatory when handling 7-Methylguanosine.

Recommended PPE:

Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields
Protects eyes from splashes.

Hand Protection Protective gloves (e.g., nitrile) Prevents skin contact.

Body Protection
Impervious clothing, such as a

lab coat

Protects skin and personal

clothing from contamination.

Respiratory Suitable respirator

Use in areas with inadequate

ventilation or when

dust/aerosols may form.

Information compiled from multiple safety data sheets.[1][2]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of 7-Methylguanosine and

ensuring a safe laboratory environment.

Handling Procedures:

Avoid contact with skin, eyes, and inhalation of dust or aerosols.[1]

Work in a well-ventilated area, preferably under a chemical fume hood.[1]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling the compound.[1]

Storage Conditions:

Keep the container tightly sealed.[1]
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Store in a cool, dry, and well-ventilated area.[1]

Recommended storage temperature is -20°C for the powder form.[1]

Experimental Workflow for Handling 7-
Methylguanosine
The following diagram illustrates the standard workflow for safely handling 7-Methylguanosine
in a laboratory setting.
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Safe Handling Workflow for 7-Methylguanosine

First Aid and Emergency Procedures
In the event of accidental exposure, immediate and appropriate first aid is crucial.

First Aid Measures:
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Exposure Route First Aid Instructions

If Swallowed

Call a POISON CENTER or doctor if you feel

unwell.[1] Rinse mouth.[1] Do NOT induce

vomiting.[1]

In Case of Skin Contact

Rinse skin thoroughly with large amounts of

water.[1] Remove contaminated clothing.[1] Call

a physician.[1]

In Case of Eye Contact

Immediately flush eyes with large amounts of

water, lifting eyelids.[1] Remove contact lenses

if present.[1] Call a physician.[1]

If Inhaled
Move the person to fresh air.[1] If breathing is

difficult, provide artificial respiration.[1]

This information is for immediate guidance. Always consult the full Safety Data Sheet and seek

medical attention as needed.[1][2]

Spillage and Disposal Plan
Accidental spills must be handled promptly and safely, followed by proper disposal of all

contaminated materials.

Spill Containment and Cleanup:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Use an absorbent material like diatomite or universal binders to contain the spill.[1]

Clean: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Collect: Collect all contaminated materials into a suitable, closed container for disposal.[3]

Disposal:
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Dispose of 7-Methylguanosine and any contaminated materials at an approved waste

disposal plant.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Avoid release to the environment by preventing the product from entering drains or water

courses.[1]

Logical Relationship of Safety Protocols
The following diagram illustrates the interconnectedness of the safety protocols for handling 7-
Methylguanosine.
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Interrelation of Safety Protocols

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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